

Preparing RC-3095 TFA Stock Solution: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B15604068

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

RC-3095 is a potent and selective antagonist of the bombesin/gastrin-releasing peptide receptor (GRPR).[1][2] This peptide, supplied as a trifluoroacetate (TFA) salt, has demonstrated significant anti-inflammatory and anti-tumor effects in various preclinical models. [3][4][5] Proper preparation of a stock solution is the critical first step for ensuring accurate and reproducible experimental results. This document provides detailed protocols for the preparation, storage, and handling of **RC-3095 TFA** stock solutions to support research in areas such as inflammation, oncology, and neuroscience.

Product Information

Chemical Properties

Property	Value
Compound Name	RC-3095 TFA
CAS Number	1217463-61-0
Molecular Formula	C ₅₈ H ₈₀ F ₃ N ₁₅ O ₁₁
Molecular Weight	1220.34 g/mol
Target	Bombesin Receptor / Gastrin-Releasing Peptide Receptor (GRPR)
Pathway	GPCR/G Protein

Data sourced from MedChemExpress.[\[2\]](#)

Solubility

Solvent	Solubility	Notes
Water	40 mg/mL (32.78 mM)	Requires sonication for complete dissolution.
DMSO	Not specified	Generally, peptide solubility in DMSO is high. However, water is the recommended solvent.

Data sourced from MedChemExpress.[\[2\]](#)

Experimental Protocols

Materials and Equipment

- **RC-3095 TFA** powder
- Sterile, nuclease-free water (e.g., cell culture grade, Milli-Q, or equivalent)
- Ultrasonic bath (sonicator)
- Sterile, low-protein binding microcentrifuge tubes (e.g., polypropylene)

- Calibrated micropipettes and sterile, low-retention pipette tips
- Vortex mixer
- 0.22 µm sterile syringe filter (if sterile filtration is required)
- Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of **RC-3095 TFA** in water.

- **Acclimatization:** Before opening, allow the vial of **RC-3095 TFA** powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from forming on the powder.
- **Calculation of Required Volume:** To prepare a 10 mM stock solution from 1 mg of **RC-3095 TFA**, the required volume of solvent is calculated as follows:

$$\text{Volume (L)} = \text{Mass (g)} / (\text{Concentration (mol/L)} * \text{Molecular Weight (g/mol)})$$

$$\text{Volume (µL)} = (0.001 \text{ g} / (0.010 \text{ mol/L} * 1220.34 \text{ g/mol})) * 1,000,000 \text{ µL/L} \approx 81.94 \text{ µL}$$

For ease of pipetting and to ensure accuracy, it is often practical to prepare a larger volume. For example, to prepare 100 µL of a 10 mM solution, you would need 1.22 mg of **RC-3095 TFA**.

- **Reconstitution:** a. Carefully add the calculated volume of sterile water to the vial containing the **RC-3095 TFA** powder. b. Cap the vial tightly and gently vortex for 10-15 seconds to initially mix the contents. c. Place the vial in an ultrasonic water bath and sonicate for 5-10 minutes, or until the powder is completely dissolved. Visually inspect the solution against a light source to ensure there are no visible particulates.
- **Sterile Filtration (Optional but Recommended):** If the stock solution will be used in cell culture or other sterile applications, it should be filter-sterilized. a. Draw the solution into a sterile syringe. b. Attach a 0.22 µm sterile syringe filter to the syringe. c. Dispense the solution through the filter into a sterile, low-protein binding microcentrifuge tube.


- Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 μ L) in sterile, low-protein binding microcentrifuge tubes.
- Storage: Store the aliquots under the following conditions:
 - -80°C for long-term storage (up to 6 months).[1]
 - -20°C for short-term storage (up to 1 month).[1]

Ensure the tubes are sealed tightly to prevent moisture accumulation.[1]

Application Notes

Mechanism of Action

RC-3095 acts as a selective antagonist for the Gastrin-Releasing Peptide Receptor (GRPR).[1] In various disease models, particularly in arthritis, its administration has been shown to reduce the levels of pro-inflammatory cytokines such as Interleukin-17 (IL-17), Interleukin-1 β (IL-1 β), and Tumor Necrosis Factor- α (TNF- α).[3] This anti-inflammatory effect is associated with reduced neutrophil migration and proteoglycan loss.[3]




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **RC-3095 TFA**.

Experimental Workflow

The following diagram illustrates the general workflow for preparing and using **RC-3095 TFA** in experiments.



[Click to download full resolution via product page](#)

Caption: Workflow for **RC-3095 TFA** stock solution preparation and use.

Safety and Handling

- Wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves, and safety glasses, when handling **RC-3095 TFA** powder and solutions.
- Handle the compound in a well-ventilated area.
- Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Citing this Document

When referencing this protocol, please cite it as: "Preparing **RC-3095 TFA** Stock Solution: Application Notes and Protocols."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. medchemexpress.com [medchemexpress.com]
- 2. file.medchemexpress.com [file.medchemexpress.com]
- 3. Protective effect of RC-3095, an antagonist of the gastrin-releasing peptide receptor, in experimental arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Bombesin/gastrin-releasing peptide antagonists RC-3095 and RC-3940-II inhibit tumor growth and decrease the levels and mRNA expression of epidermal growth factor receptors in H-69 small cell lung carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Inhibitory effect of bombesin receptor antagonist RC-3095 on the growth of human pancreatic cancer cells in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Preparing RC-3095 TFA Stock Solution: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15604068#preparing-rc-3095-tfa-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com